Cas no 2172049-88-4 (1-(butan-2-yl)-4-chloro-1H-pyrazolo3,4-cpyridine)

• Product Name: 1-(butan-2-yl)-4-chloro-1H-pyrazolo3,4-cpyridine
• CAS No: 2172049-88-4
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 5934695
• PubChem ID: 165542472
• Update Time: 2025-10-29

1-(butan-2-yl)-4-chloro-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-4-chloro-1H-pyrazolo3,4-cpyridine
• 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine
• 2172049-88-4
• EN300-1645035

• Inchi： 1S/C10H12ClN3/c1-3-7(2)14-10-6-12-5-9(11)8(10)4-13-14/h4-7H,3H2,1-2H3
• InChI Key： ZIUZQOIGGMUETL-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1C=NN2C(C)CC

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(butan-2-yl)-4-chloro-1H-pyrazolo3,4-cpyridine

1-(Butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine: A Comprehensive Overview

The compound 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 2172049-88-4) is a heterocyclic aromatic compound with a unique structure that combines a pyrazolo[3,4-c]pyridine core with a butan-2-yl substituent and a chlorine atom. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. Its structural features make it a versatile building block for further chemical modifications and functionalizations.

The pyrazolo[3,4-c]pyridine moiety is a fused bicyclic system consisting of a pyrazole ring fused to a pyridine ring. This structure is known for its aromaticity and conjugation, which contribute to the compound's stability and reactivity. The substitution pattern of the molecule plays a crucial role in determining its chemical properties. In this case, the butan-2-yl group attached at position 1 introduces steric effects and enhances the molecule's lipophilicity, while the chlorine atom at position 4 adds electron-withdrawing character to the system.

Recent studies have explored the synthesis of 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine through various methodologies. One prominent approach involves the cyclization of appropriately substituted precursors under specific reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high yields and purity. Such advancements in synthetic techniques highlight the compound's accessibility and feasibility for large-scale production.

The applications of 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine are diverse and expanding rapidly. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug discovery. Its structural features make it an ideal candidate for targeting specific biological pathways or receptors. For example, recent research has focused on its ability to modulate kinase activity, which could pave the way for novel therapeutic agents in oncology or inflammation-related diseases.

In materials science, the compound's electronic properties have been leveraged for applications in organic electronics. The conjugated system of the pyrazolo[3,4-c]pyridine core facilitates charge transport, making it a promising candidate for use in organic semiconductors or light-emitting diodes (OLEDs). Researchers have also explored its potential as a building block for more complex materials with tailored electronic properties.

Moreover, 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine has shown promise in catalysis. Its ability to act as a ligand or catalyst precursor has been demonstrated in various reactions, including cross-coupling reactions and enantioselective syntheses. These findings underscore its versatility and utility across multiple disciplines.

From an environmental perspective, understanding the fate and behavior of CAS No. 2172049-88-4 is crucial for assessing its potential impact on ecosystems. Recent studies have evaluated its biodegradation pathways under different environmental conditions. These investigations aim to ensure that its use aligns with sustainability goals and minimizes ecological risks.

In conclusion, 1-(butan-2-yl)-4-chloro-1H-pyrazolo[3,4-c]pyridine (CAS No. 2172049-88-) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, synthetic accessibility, and diverse applications make it an intriguing subject for ongoing research and development efforts.